Cas no 39244-08-1 (3-chlorothieno2,3-bthiophene-2-carboxylic acid)

• Product Name: 3-chlorothieno2,3-bthiophene-2-carboxylic acid
• CAS No: 39244-08-1
• MF: C₇H₃ClO₂S₂
• MW: 218.680518388748
• CID: 315979
• PubChem ID: 4962405
• Update Time: 2025-06-11

3-chlorothieno2,3-bthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]thiophene-2-carboxylicacid, 3-chloro-
• 4-chlorothieno[2,3-b]thiophene-5-carboxylic acid
• 3-Chlorothieno[2,3-b]thiophene-2-carboxylic acid
• 3-Chlorothieno-<2,3b>-thiophencarbonsaeure
• 3-Chlor-thieno<2,3b>thiophencarbonsaeure
• F2124-0611
• HMS1728C12
• DTXSID30407088
• CS-0233482
• 39244-08-1
• CHEBI:194648
• AKOS001117004
• MFCD01927113
• FT-0719661
• 3-chlorothieno[2,3-b]thiophene-2-carboxylic acid, AldrichCPR
• Z90122135
• MS-22575
• SCHEMBL3983846
• EN300-13389
• G37315
• AI-942/13331045
• 3-CHLOROTHIENO[2,3-B]THIOPHENE-2-CARBOXYLICACID
• DB-069790
• 3-Chlor-thienothiophencarbonsaeure
• 3-chlorothieno2,3-bthiophene-2-carboxylic acid

• MDL： MFCD01927113
• Inchi： 1S/C7H3ClO2S2/c8-4-3-1-2-11-7(3)12-5(4)6(9)10/h1-2H,(H,9,10)
• InChI Key： GCQFYYGUNYJMNY-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)SC2=C1C=CS2

Computed Properties

• Exact Mass: 217.92600
• Monoisotopic Mass: 216.918473
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.6
• XLogP3: 3.4

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: 251.5 °C
• Boiling Point: 406.6±40.0 °C at 760 mmHg
• Flash Point: 199.7±27.3 °C
• Refractive Index: 1.768
• PSA: 93.78000
• LogP: 3.31440
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-chlorothieno2,3-bthiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： Harmful
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienothiophenes

Additional information on 3-chlorothieno2,3-bthiophene-2-carboxylic acid

Recent Advances in the Study of 3-Chlorothieno[2,3-b]thiophene-2-carboxylic Acid (CAS: 39244-08-1) and Its Applications in Chemical Biology and Pharmaceutical Research

3-Chlorothieno[2,3-b]thiophene-2-carboxylic acid (CAS: 39244-08-1) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique thienothiophene scaffold and carboxylic acid functionality, has been explored as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and materials science applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-chlorothieno[2,3-b]thiophene-2-carboxylic acid as a building block for the synthesis of novel kinase inhibitors targeting cancer-related pathways. The researchers utilized this compound to develop a series of derivatives with improved selectivity and potency against specific kinase isoforms. Molecular docking studies revealed that the thienothiophene core facilitates optimal binding interactions within the ATP-binding sites of target kinases, underscoring its structural advantages.

In the realm of antimicrobial research, a recent Bioorganic & Medicinal Chemistry Letters publication (2024) reported the synthesis and evaluation of 3-chlorothieno[2,3-b]thiophene-2-carboxylic acid derivatives as potential antibacterial agents. The study found that certain derivatives exhibited promising activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of the chlorine atom at the 3-position was identified as a critical structural feature contributing to the observed bioactivity.

Beyond pharmaceutical applications, this compound has also shown potential in materials science. A 2024 ACS Applied Materials & Interfaces study explored its use as a precursor for organic electronic materials. The researchers demonstrated that polymers incorporating 3-chlorothieno[2,3-b]thiophene-2-carboxylic acid units exhibited favorable charge transport properties, making them candidates for organic field-effect transistors (OFETs).

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient routes to access 3-chlorothieno[2,3-b]thiophene-2-carboxylic acid and its derivatives. A 2023 Organic Process Research & Development paper described a scalable, one-pot synthesis method that significantly improved yield and reduced production costs compared to traditional approaches. This methodological innovation is expected to facilitate broader exploration of this compound's applications.

Ongoing research continues to uncover new dimensions of 3-chlorothieno[2,3-b]thiophene-2-carboxylic acid's potential. Current investigations include its use in PROTAC (proteolysis-targeting chimera) design for targeted protein degradation and as a fluorescent probe for biological imaging. The compound's structural versatility and demonstrated biological activities position it as a valuable scaffold for future drug discovery and chemical biology efforts.